ethyl 5-(acetyloxy)-2-[(dimethylamino)methyl]-1-phenyl-1H-indole-3-carboxylate

• IUPAC Name: ethyl 5-acetyloxy-2-[(dimethylamino)methyl]-1-phenylindole-3-carboxylate
• InChI: InChI=1S/C22H24N2O4/c1-5-27-22(26)21-18-13-17(28-15(2)25)11-12-19(18)24(20(21)14-23(3)4)16-9-7-6-8-10-16/h6-13H,5,14H2,1-4H3
• InChI Key: PQDBXTAKIGMTKV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C2=C1C=C(C=C2)OC(=O)C)C3=CC=CC=C3)CN(C)C
• Molecular Formula: C22H24N2O4
• Molecular Weight: 380.4 g/mol

Description

The compound is a complex organic molecule that includes functional groups such as acetyloxy, dimethylamino, phenyl, and indole. These groups are common in many organic compounds and can participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. Unfortunately, without specific information on this compound, it’s difficult to provide an accurate molecular structure analysis.

Chemical Reactions Analysis

The compound’s functional groups (acetyloxy, dimethylamino, phenyl, and indole) suggest that it could participate in a variety of chemical reactions. For example, N,N-dimethyl enaminones have been used as building blocks for a diverse range of heterocyclic compounds.

Physical And Chemical Properties Analysis

Again, without specific information on this compound, it’s challenging to provide an accurate analysis of its physical and chemical properties.

Scientific Research Applications

Polymeric Stars for Drug Delivery

• DMAEA-functionalized polymeric stars have been synthesized using reversible addition–fragmentation chain transfer polymerization. .

Antibacterial Terpenoids

• Bioinformatics analysis revealed that this strain possesses a unique set of nine terpene synthases. .

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Without more information, it’s difficult to speculate on this.

Safety and Hazards

The safety and hazards of this compound would depend on its specific properties. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for this compound would likely depend on its properties and potential applications. It could be of interest in various fields such as medicinal chemistry, materials science, or synthetic chemistry.